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Compound of Interest

Compound Name: Risevistinel

Cat. No.: B12376379 Get Quote

This guide provides essential safety, handling, and disposal protocols for Risevistinel (also

known as NYX-783), a positive allosteric modulator of the N-methyl-D-aspartate (NMDA)

receptor.[1][2] All personnel must review this document and the specific Safety Data Sheet

(SDS) provided by the manufacturer before handling the compound.

Personal Protective Equipment (PPE)
Due to its biological activity, Risevistinel should be handled with care to prevent accidental

exposure. The following table summarizes the required PPE for various laboratory operations

involving this compound.
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Operation Required PPE Protection Level

Handling solid powder (e.g.,

weighing, aliquoting)

Double nitrile gloves, lab coat,

safety glasses with side

shields, N95 or higher

respirator

Level C[3]

Preparing solutions

Double nitrile gloves, lab coat,

safety goggles, chemical fume

hood

Level D (in hood)[3]

Administering to cell cultures

or animals

Nitrile gloves, lab coat, safety

glasses
Level D[3]

Spill cleanup

Double nitrile gloves,

disposable gown, safety

goggles, N95 or higher

respirator

Level C

A standard PPE kit for handling Risevistinel should include a disposable gown, shoe covers,

nitrile gloves, a KN95 mask, and safety goggles. Always ensure that safety showers and

eyewash stations are accessible when working with this compound.

Handling and Operational Plan
Risevistinel is a small molecule compound intended for research use only. It should be stored

as a powder at -20°C for long-term stability.

The following diagram outlines the standard procedure for handling Risevistinel from receipt to

disposal.
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Preparation

Experimentation

Cleanup and Disposal

Receive and Log Risevistinel

Store at -20°C

Check integrity

Review SDS and Protocols

Don Appropriate PPE

Weigh Solid Compound in Fume Hood

Prepare Stock Solution

Perform Experiment

Decontaminate Surfaces

Segregate Waste

Dispose of Waste per Guidelines
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Standard operational workflow for Risevistinel.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12376379?utm_src=pdf-body-img
https://www.benchchem.com/product/b12376379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste materials contaminated with Risevistinel must be treated as hazardous chemical

waste. Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Type Container Disposal Procedure

Solid Waste (Gloves, weigh

boats, pipette tips)

Labeled, sealed hazardous

waste bag

Place in a designated

hazardous waste container for

incineration at an approved

facility.

Liquid Waste (Unused

solutions, contaminated

media)

Labeled, sealed hazardous

waste container (glass or

polyethylene)

Arrange for pickup by a

certified chemical waste

disposal service. Do not pour

down the drain.

Sharps (Needles, scalpels)
Puncture-proof sharps

container

Dispose of through the

institutional hazardous sharps

waste stream.

The following diagram illustrates the decision-making process for the proper disposal of

Risevistinel-contaminated materials.
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Waste Generated

Is the waste a sharp?

Is the waste liquid?

No

Dispose in Sharps Container

Yes

Dispose in Liquid Hazardous Waste Container

Yes

Dispose in Solid Hazardous Waste Bag

No

Waste Securely Stored for Pickup
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Decision tree for Risevistinel waste disposal.

Emergency Procedures
In case of accidental exposure, follow these immediate first-aid measures and seek medical

attention.
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Exposure Type First Aid Protocol

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Inhalation
Move the person to fresh air. If breathing is

difficult, provide oxygen.

Ingestion
Do NOT induce vomiting. Wash out mouth with

water and seek immediate medical attention.

For any significant spill, evacuate the area, secure the location, and contact the institutional

Environmental Health and Safety (EHS) office for guidance on cleanup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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